![molecular formula C22H25N3O B295922 5-benzylidene-2-(dipropylamino)-3-phenyl-3,5-dihydro-4H-imidazol-4-one](/img/structure/B295922.png)
5-benzylidene-2-(dipropylamino)-3-phenyl-3,5-dihydro-4H-imidazol-4-one
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Overview
Description
5-benzylidene-2-(dipropylamino)-3-phenyl-3,5-dihydro-4H-imidazol-4-one, also known as DPI, is a synthetic compound that has been extensively studied for its potential applications in scientific research. DPI is a potent inhibitor of protein kinase C (PKC), an enzyme that plays a critical role in a wide range of cellular processes, including cell growth, differentiation, and apoptosis.
Mechanism of Action
5-benzylidene-2-(dipropylamino)-3-phenyl-3,5-dihydro-4H-imidazol-4-one inhibits PKC activity by binding to the enzyme's catalytic domain, preventing its activation by diacylglycerol and other activators. This results in the inhibition of downstream signaling pathways that are critical for cell growth and survival. This compound has been shown to be a potent and selective inhibitor of PKC, with little or no effect on other protein kinases.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects, depending on the cell type and the PKC isoform being targeted. In cancer cells, this compound has been shown to induce apoptosis, inhibit cell migration and invasion, and sensitize cells to chemotherapy and radiation therapy. In non-cancer cells, this compound has been used to study the role of PKC in insulin signaling, platelet activation, and cardiovascular diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 5-benzylidene-2-(dipropylamino)-3-phenyl-3,5-dihydro-4H-imidazol-4-one in lab experiments is its high selectivity for PKC, which allows researchers to study the specific role of this enzyme in various cellular processes. This compound is also relatively easy to synthesize and has a long shelf life, making it a cost-effective reagent for research. However, this compound has some limitations, including its potential toxicity and off-target effects at high concentrations. Careful dose optimization and toxicity testing are necessary when using this compound in lab experiments.
Future Directions
There are several future directions for research on 5-benzylidene-2-(dipropylamino)-3-phenyl-3,5-dihydro-4H-imidazol-4-one and its potential applications in various fields. One area of interest is the development of new this compound analogs with improved selectivity and potency for specific PKC isoforms. Another area of research is the use of this compound in combination with other drugs or therapies to enhance their efficacy and reduce toxicity. Finally, the role of PKC in various diseases and cellular processes is still not fully understood, and further research is needed to elucidate the mechanisms underlying its activity and regulation.
Synthesis Methods
5-benzylidene-2-(dipropylamino)-3-phenyl-3,5-dihydro-4H-imidazol-4-one can be synthesized through a multi-step process involving the condensation of benzaldehyde, dipropylamine, and 2-phenyl-2-imidazoline-1,3-dione. The resulting product is then subjected to a reduction reaction to obtain this compound. The synthesis of this compound has been well-documented in the literature, and several modifications to the method have been proposed to improve the yield and purity of the final product.
Scientific Research Applications
5-benzylidene-2-(dipropylamino)-3-phenyl-3,5-dihydro-4H-imidazol-4-one has been widely used in scientific research for its ability to selectively inhibit PKC activity. PKC is involved in numerous cellular processes, including cell proliferation, differentiation, and apoptosis, making it a potential target for the treatment of various diseases, including cancer, diabetes, and cardiovascular diseases. This compound has been shown to inhibit the growth of cancer cells in vitro and in vivo, and it has also been used to study the role of PKC in insulin signaling and cardiovascular diseases.
Properties
Molecular Formula |
C22H25N3O |
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Molecular Weight |
347.5 g/mol |
IUPAC Name |
(5Z)-5-benzylidene-2-(dipropylamino)-3-phenylimidazol-4-one |
InChI |
InChI=1S/C22H25N3O/c1-3-15-24(16-4-2)22-23-20(17-18-11-7-5-8-12-18)21(26)25(22)19-13-9-6-10-14-19/h5-14,17H,3-4,15-16H2,1-2H3/b20-17- |
InChI Key |
XPEIZBZVYNKDTP-JZJYNLBNSA-N |
Isomeric SMILES |
CCCN(CCC)C1=N/C(=C\C2=CC=CC=C2)/C(=O)N1C3=CC=CC=C3 |
SMILES |
CCCN(CCC)C1=NC(=CC2=CC=CC=C2)C(=O)N1C3=CC=CC=C3 |
Canonical SMILES |
CCCN(CCC)C1=NC(=CC2=CC=CC=C2)C(=O)N1C3=CC=CC=C3 |
Origin of Product |
United States |
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